Cas no 109909-33-3 (1,5,9,13-Tetrathiacyclohexadecane-3,11-diol)

1,5,9,13-Tetrathiacyclohexadecane-3,11-diol structure
109909-33-3 structure
Product Name:1,5,9,13-Tetrathiacyclohexadecane-3,11-diol
CAS No:109909-33-3
MF:C12H24O2S4
MW:328.577758789063
CID:232972
PubChem ID:373813
Update Time:2025-04-19

1,5,9,13-Tetrathiacyclohexadecane-3,11-diol Chemical and Physical Properties

Names and Identifiers

    • 1,5,9,13-Tetrathiacyclohexadecane-3,11-diol
    • 1,5,9,13-Tetrathia-3,11-cyclohexadecandiol
    • 1,5,9,13-tetrathiacyclohexadecane-3,11,diol
    • UKLHHIPXESCOQU-UHFFFAOYSA
    • 1,5,9,13-Tetrathiacyclohexadecane-3,11-diol,mixture of cis and trans
    • 1,5,9,13-TETRATHIACYCLOHEXADECANE-3,11-D IOL, 96%, MIXTURE OF CIS AND TRANS
    • DTXSID30149077
    • InChI=1/C12H24O2S4/c13-11-7-15-3-1-4-16-8-12(14)10-18-6-2-5-17-9-11/h11-14H,1-10H2
    • Y1090Y8JA7
    • NSC650776
    • UKLHHIPXESCOQU-UHFFFAOYSA-
    • NSC-650776
    • Alpha-chlorobenzeneacetylchloride
    • UNII-Y1090Y8JA7
    • NSC 650776
    • UKLHHIPXESCOQU-UHFFFAOYSA-N
    • FT-0724411
    • AKOS015913185
    • SCHEMBL676835
    • 109909-33-3
    • Inchi： 1S/C12H24O2S4/c13-11-7-15-3-1-4-16-8-12(14)10-18-6-2-5-17-9-11/h11-14H,1-10H2
    • InChI Key： UKLHHIPXESCOQU-UHFFFAOYSA-N
    • SMILES： S1CCCSCC(CSCCCSCC(C1)O)O

Computed Properties

  • Exact Mass: 328.06600
  • Monoisotopic Mass: 328.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 142Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.191
  • Melting Point: 89-91 °C(lit.)
  • Boiling Point: 555.6°Cat760mmHg
  • Flash Point: 269.1°C
  • Refractive Index: 1.575
  • PSA: 141.66000
  • LogP: 2.43480
  • Solubility: Not determined

1,5,9,13-Tetrathiacyclohexadecane-3,11-diol Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-37/39
  • Hazardous Material Identification： Xi
  • Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-37/39
  • Risk Phrases：R36/37/38

1,5,9,13-Tetrathiacyclohexadecane-3,11-diol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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